Cas no 537018-22-7 (3-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}propan-1-ol)

• Product Name: 3-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}propan-1-ol
• CAS No: 537018-22-7
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 5778605
• PubChem ID: 2929444
• Update Time: 2025-05-26

3-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Enamine_004775
• Z56874366
• 3-(1-(2-methylbenzyl)-1H-benzo[d]imidazol-2-yl)propan-1-ol
• Cambridge id 7179412
• HMS1407J01
• 3-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}propan-1-ol
• 537018-22-7
• 3-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]propan-1-ol
• F1221-0042
• AKOS000587209
• 3-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]propan-1-ol
• Oprea1_729787
• STK737961
• 3-[1-(2-Methyl-benzyl)-1H-benzoimidazol-2-yl]-propan-1-ol
• 1H-Benzimidazole-2-propanol, 1-[(2-methylphenyl)methyl]-

• Inchi： 1S/C18H20N2O/c1-14-7-2-3-8-15(14)13-20-17-10-5-4-9-16(17)19-18(20)11-6-12-21/h2-5,7-10,21H,6,11-13H2,1H3
• InChI Key： SMXMMDLEXXJWBO-UHFFFAOYSA-N
• SMILES： OCCCC1=NC2C=CC=CC=2N1CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 280.157563266g/mol
• Monoisotopic Mass: 280.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 3-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}propan-1-ol

Comprehensive Analysis of 3-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}propan-1-ol (CAS No. 537018-22-7)

3-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}propan-1-ol (CAS No. 537018-22-7) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzodiazole derivative features a 2-methylphenylmethyl substitution pattern, which contributes to its distinctive chemical properties. The presence of both aromatic and aliphatic components in its molecular architecture makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to the growing demand for heterocyclic compounds in drug discovery and functional materials.

In recent years, the scientific community has shown increasing interest in benzodiazole-based compounds like 537018-22-7, especially in the context of medicinal chemistry and biomaterials. The compound's propanol side chain enhances its solubility profile, making it more suitable for various formulation applications. This characteristic aligns with current industry trends favoring water-soluble drug candidates and bioavailable compounds. The 2-methylphenyl moiety may contribute to specific pharmacophore interactions, a topic frequently searched by researchers investigating structure-activity relationships in drug design.

The synthesis of CAS 537018-22-7 typically involves multi-step organic reactions, with particular emphasis on N-alkylation and cyclization processes. These synthetic methods are currently trending in academic discussions about green chemistry and atom economy, as researchers seek more sustainable approaches to complex molecule construction. The compound's thermal stability and photophysical properties have also made it a subject of interest in materials science, particularly for applications requiring organic electronic materials or luminescent compounds.

From a drug discovery perspective, the benzodiazole core of 3-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}propan-1-ol is particularly noteworthy. This structural motif is commonly found in compounds with diverse biological activities, explaining why searches for "benzodiazole pharmacology" and "heterocyclic drug scaffolds" have increased significantly in scientific databases. The compound's potential metabolic stability and blood-brain barrier permeability are additional features that make it valuable for central nervous system drug development, a hot topic in current pharmaceutical research.

In analytical chemistry, the characterization of 537018-22-7 presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its structure and purity. These methods align with current industry demands for comprehensive compound characterization, a frequently searched term among quality control professionals and analytical chemists. The compound's chromatographic behavior has also been studied, providing valuable data for researchers developing analytical methods for similar structures.

The potential applications of 3-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}propan-1-ol extend beyond pharmaceuticals. In materials science, its conjugated system and electron-rich heterocycle make it a candidate for developing organic semiconductors and photovoltaic materials. These applications resonate with current global interests in renewable energy technologies and sustainable materials. The compound's ability to form coordination complexes with various metals also opens possibilities in catalysis and sensor development, areas that have seen growing research activity in recent years.

From a commercial perspective, CAS 537018-22-7 represents an important building block in fine chemical synthesis. Its availability and purity specifications are frequently queried in chemical procurement databases, reflecting the compound's growing importance in research and development. The custom synthesis of such specialized intermediates has become a significant sector in the chemical industry, driven by demand from pharmaceutical and advanced materials companies seeking tailor-made compounds for specific applications.

Future research directions for 3-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}propan-1-ol may explore its potential in bioconjugation and prodrug development, two rapidly evolving areas in drug delivery systems. The compound's hydroxyl functionality provides an excellent handle for further chemical modifications, making it adaptable to various drug delivery platforms. These aspects align well with current pharmaceutical industry priorities focusing on targeted therapies and personalized medicine, topics that dominate contemporary scientific literature and conference discussions.